Cas no 1355247-89-0 (Methyl 4-(3-chloro-4-cyanophenyl)benzoate)

• Product Name: Methyl 4-(3-chloro-4-cyanophenyl)benzoate
• CAS No: 1355247-89-0
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• MDL: MFCD21333026
• CID: 1037588
• PubChem ID: 70699679
• Update Time: 2025-06-09

Methyl 4-(3-chloro-4-cyanophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-chloro-4'-cyano-[1,1'-biphenyl]-4-carboxylate
• methyl 4-(3-chloro-4-cyanophenyl)benzoate
• Methyl 3'-chloro-4'-cyano[1,1'-biphenyl]-4-carboxylate
• MFCD21333026
• DTXSID80742794
• Methyl3'-chloro-4'-cyano-[1,1'-biphenyl]-4-carboxylate
• 1355247-89-0
• CS-0212448
• BS-26662
• Methyl 4-(3-chloro-4-cyanophenyl)benzoate

• MDL： MFCD21333026
• Inchi： 1S/C15H10ClNO2/c1-19-15(18)11-4-2-10(3-5-11)12-6-7-13(9-17)14(16)8-12/h2-8H,1H3
• InChI Key： UZKKNFVNRRMTGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 271.0400063g/mol
• Monoisotopic Mass: 271.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on Methyl 4-(3-chloro-4-cyanophenyl)benzoate

Comprehensive Overview of Methyl 4-(3-chloro-4-cyanophenyl)benzoate (CAS No. 1355247-89-0)

Methyl 4-(3-chloro-4-cyanophenyl)benzoate, with the CAS number 1355247-89-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, characterized by its chloro and cyano functional groups, exhibits unique chemical properties that make it valuable for synthesizing advanced intermediates. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemical development, and functional material design, aligning with the growing demand for novel compounds in these fields.

The molecular structure of Methyl 4-(3-chloro-4-cyanophenyl)benzoate combines a benzoate ester core with a 3-chloro-4-cyanophenyl substituent, offering a versatile scaffold for further chemical modifications. This structural feature is particularly relevant in medicinal chemistry, where such frameworks are often used to enhance bioavailability and target specificity. Recent studies highlight its role in the synthesis of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges like antibiotic resistance and cancer therapeutics.

From an industrial perspective, CAS 1355247-89-0 is gaining traction due to its compatibility with green chemistry principles. Innovations in catalytic processes and solvent-free reactions have improved its synthetic efficiency, reducing environmental impact. This aligns with the broader shift toward sustainable chemical manufacturing, a topic frequently searched by professionals seeking eco-friendly alternatives in organic synthesis.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Methyl 4-(3-chloro-4-cyanophenyl)benzoate, ensuring high purity for research applications. The compound’s stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, both critical in accelerating drug development pipelines. These aspects resonate with queries like "how to analyze complex esters" or "best practices for compound purification," commonly seen in scientific forums.

In material science, the cyano group in 1355247-89-0 enables its use in designing photoactive polymers and liquid crystals, catering to advancements in optoelectronics and display technologies. This application is particularly timely, given the surge in interest around flexible electronics and energy-efficient devices. Such interdisciplinary relevance underscores why this compound frequently appears in patents and academic publications.

Safety and handling of Methyl 4-(3-chloro-4-cyanophenyl)benzoate adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its low toxicity profile (based on available data) facilitates safer handling compared to traditional halogenated compounds, a point of interest for labs prioritizing occupational health. This addresses frequent searches on "safe handling of aromatic esters" and "benzoate derivatives toxicity."

Looking ahead, the demand for CAS 1355247-89-0 is expected to rise, driven by its adaptability in precision medicine and smart materials. As synthetic methodologies evolve, this compound may play a pivotal role in addressing challenges like personalized therapeutics and renewable energy storage, topics dominating scientific and industrial discourse today.